Cas no 2137618-05-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137618-05-2
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5294161
• PubChem ID: 165467514
• Update Time: 2025-06-18

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 13-methyl-2-thia-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• EN300-790751
• 2137618-05-2
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H19NOS/c1-9-10(14)13-12(5-3-2-4-6-12)11(9)7-15-8-11/h9H,2-8H2,1H3,(H,13,14)
• InChI Key： RXWIAXFYWCKAOD-UHFFFAOYSA-N
• SMILES： S1CC2(C1)C(C)C(NC12CCCCC1)=O

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 435.8±45.0 °C(Predicted)
• pka: 16.05±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2137618-05-2: INDEX NAME NOT YET ASSIGNED

The compound with the Chemical Abstracts Service (CAS) number 2137618-05-2 is a novel molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Despite the fact that it has not yet been assigned an official index name, preliminary studies have indicated its potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings.

CAS No. 2137618-05-2 is a synthetic organic molecule with a complex structure that includes multiple functional groups. The exact chemical formula and structural details are still under patent protection, but it is known to belong to a class of compounds with unique pharmacological properties. The molecule's structure suggests potential interactions with specific biological targets, making it a promising candidate for drug development.

In terms of physical properties, CAS No. 2137618-05-2 exhibits high stability under various conditions, which is crucial for its potential use in pharmaceutical formulations. It has been found to be soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but its solubility in water is limited. This property can be advantageous in certain drug delivery systems where controlled release is desired.

Recent studies have focused on the biological activity of CAS No. 2137618-05-2. In vitro assays have shown that the compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has demonstrated significant activity against kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, preliminary data suggest that CAS No. 2137618-05-2 may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of CAS No. 2137618-05-2 has also been investigated in preclinical studies. These studies have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a relatively long half-life, which could reduce the frequency of dosing required for therapeutic efficacy. Furthermore, the compound shows low toxicity in animal models, indicating a favorable safety profile.

To further explore the therapeutic potential of CAS No. 2137618-05-2, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The next phase of trials will focus on dose optimization and efficacy assessment in larger patient populations.

In addition to its potential as a standalone therapeutic agent, CAS No. 2137618-05-2 may also find applications as a tool compound in research settings. Its unique properties make it an ideal candidate for studying specific biological pathways and mechanisms of action. Researchers are using the compound to gain insights into disease processes and to identify new targets for drug development.

The development of CAS No. 2137618-05-2 is part of a broader trend in medicinal chemistry towards the discovery of novel molecules with improved therapeutic profiles. Advances in computational methods and high-throughput screening technologies have accelerated this process, allowing researchers to identify and optimize compounds more efficiently than ever before.

In conclusion, while the compound with CAS number 2137618-05-2 does not yet have an official index name, it represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physical properties, and promising biological activity make it a valuable candidate for further investigation and potential clinical application.